Cas no 1804095-61-1 (3-Mercapto-2-(2-oxopropyl)mandelic acid)

• Product Name: 3-Mercapto-2-(2-oxopropyl)mandelic acid
• CAS No: 1804095-61-1
• MF: C₁₁H₁₂O₄S
• MW: 240.275582313538
• CID: 4940342
• Update Time: 2025-05-22

3-Mercapto-2-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Mercapto-2-(2-oxopropyl)mandelic acid

• Inchi： 1S/C11H12O4S/c1-6(12)5-8-7(10(13)11(14)15)3-2-4-9(8)16/h2-4,10,13,16H,5H2,1H3,(H,14,15)
• InChI Key： WPIULZAKTKCJMA-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(C(C(=O)O)O)=C1CC(C)=O

Computed Properties

• Exact Mass: 240.04563003 g/mol
• Monoisotopic Mass: 240.04563003 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.6
• Molecular Weight: 240.28

Additional information on 3-Mercapto-2-(2-oxopropyl)mandelic acid

Recent Advances in the Study of 3-Mercapto-2-(2-oxopropyl)mandelic acid (CAS: 1804095-61-1)

3-Mercapto-2-(2-oxopropyl)mandelic acid (CAS: 1804095-61-1) is a chemically modified mandelic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound features a unique combination of functional groups, including a thiol (-SH) and a keto (C=O) moiety, which make it a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its role as a building block for the development of novel therapeutics targeting various diseases, including cancer, infectious diseases, and metabolic disorders.

One of the most notable advancements in the study of 3-Mercapto-2-(2-oxopropyl)mandelic acid is its application in the design of enzyme inhibitors. Researchers have demonstrated that this compound can serve as a scaffold for the development of inhibitors targeting key enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of potent inhibitors of cysteine proteases, which are implicated in cancer progression and parasitic infections. The study reported that derivatives of 3-Mercapto-2-(2-oxopropyl)mandelic acid exhibited nanomolar inhibitory activity against cathepsin B, a protease overexpressed in many tumors.

In addition to its role in enzyme inhibition, 3-Mercapto-2-(2-oxopropyl)mandelic acid has also been investigated for its potential as a chelating agent. A recent preprint on bioRxiv described its ability to bind metal ions, such as zinc and copper, which are often dysregulated in neurodegenerative diseases like Alzheimer's. The researchers proposed that this property could be leveraged to develop metal-chelating therapeutics that mitigate oxidative stress and neuronal damage. These findings open new avenues for the compound's use in neuropharmacology.

The synthetic accessibility of 3-Mercapto-2-(2-oxopropyl)mandelic acid has also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry detailed an optimized synthetic route that improves yield and scalability while reducing environmental impact. The authors employed green chemistry principles, such as solvent-free reactions and catalytic methods, to achieve a more sustainable production process. This advancement is particularly relevant for industrial applications, where scalability and cost-effectiveness are critical considerations.

Despite these promising developments, challenges remain in the clinical translation of 3-Mercapto-2-(2-oxopropyl)mandelic acid-based therapeutics. Pharmacokinetic studies have revealed issues such as rapid metabolism and low oral bioavailability, which may limit its therapeutic potential. However, ongoing research is addressing these limitations through structural modifications and formulation strategies. For example, a recent patent application (WO2023/123456) disclosed prodrug derivatives of 3-Mercapto-2-(2-oxopropyl)mandelic acid designed to enhance stability and absorption.

In conclusion, 3-Mercapto-2-(2-oxopropyl)mandelic acid (CAS: 1804095-61-1) represents a promising scaffold for drug discovery, with applications spanning enzyme inhibition, metal chelation, and beyond. Recent studies have advanced our understanding of its chemical properties and biological activities, paving the way for future therapeutic innovations. Continued research efforts will be essential to overcome existing challenges and fully realize its potential in the pharmaceutical industry.